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Compound of Interest

Compound Name: Cinnoline-4-carboxylic acid

Cat. No.: B1346944 Get Quote

Physical Properties of Cinnoline-4-carboxylic
Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of

Cinnoline-4-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and

drug discovery. The following sections detail its melting point and solubility characteristics,

alongside standardized experimental protocols for their determination.

Core Physical Properties
Cinnoline-4-carboxylic acid presents as a powder at room temperature. Key physical data

are summarized in the table below.

Physical Property Value Source

Melting Point 175 °C (with decomposition) Sigma-Aldrich

Solubility Profile
Specific quantitative solubility data for Cinnoline-4-carboxylic acid in common laboratory

solvents is not readily available in the reviewed literature. However, based on the general
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solubility characteristics of related aromatic carboxylic acids, such as quinoline-4-carboxylic

acid, a qualitative solubility profile can be inferred. Compounds of this class typically exhibit

poor solubility in water and many organic solvents, with increased solubility in polar aprotic

solvents like dimethyl sulfoxide (DMSO). For the related compound, Quinoline-4-carboxylic

acid, it is reported to be soluble in DMSO.

Solvent Quantitative Solubility Qualitative Assessment

Water Data not available
Likely sparingly soluble to

insoluble

Ethanol Data not available Likely sparingly soluble

DMSO Data not available Likely soluble

Acetone Data not available Likely sparingly soluble

Experimental Protocols
The following sections describe standardized methodologies for the determination of the

physical properties discussed above.

Melting Point Determination
The melting point of a solid organic compound is a critical indicator of its purity and can be

determined using a capillary melting point apparatus.

Protocol:

Sample Preparation: A small amount of the dry, finely powdered Cinnoline-4-carboxylic
acid is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.

Observation: The sample is observed through a magnifying lens.
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Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the last solid crystal melts is recorded as the

completion of melting. The range between these two temperatures is the melting point range.

For pure compounds, this range is typically narrow (0.5-1 °C). A broad melting range can

indicate the presence of impurities.

Solubility Determination (Shake-Flask Method)
The equilibrium solubility of a compound in a specific solvent can be determined using the

shake-flask method.

Protocol:

Sample Preparation: An excess amount of Cinnoline-4-carboxylic acid is added to a

known volume of the solvent to be tested (e.g., water, ethanol, DMSO, acetone) in a sealed

container.

Equilibration: The mixture is agitated (e.g., using a shaker or stirrer) at a constant

temperature for a prolonged period (typically 24-48 hours) to ensure that equilibrium is

reached between the dissolved and undissolved solute.

Phase Separation: The undissolved solid is separated from the saturated solution by filtration

or centrifugation.

Analysis: The concentration of Cinnoline-4-carboxylic acid in the clear, saturated solution

is determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC).

Calculation: The solubility is expressed as the concentration of the solute in the saturated

solution (e.g., in mg/mL or mol/L).

Synthetic Workflow Visualization
The synthesis of quinoline-4-carboxylic acids, which are structurally related to cinnoline-4-
carboxylic acid, is often achieved through multicomponent reactions. The Doebner reaction is

a classic example, providing a pathway to this class of compounds. The following diagram

illustrates the general workflow of the Doebner reaction.
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Reactants:
- Aniline

- Aldehyde
- Pyruvic Acid

Mixing in Solvent
(e.g., Ethanol) Heating / Reflux Doebner Reaction Cooling to

Room Temperature
Reaction Completion Product Isolation

(e.g., Filtration)
Purification

(e.g., Recrystallization) Quinoline-4-carboxylic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of Quinoline-4-carboxylic acid via the Doebner

reaction.

To cite this document: BenchChem. [Physical properties of Cinnoline-4-carboxylic acid
(melting point, solubility)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346944#physical-properties-of-cinnoline-4-
carboxylic-acid-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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